Cas no 62591-78-0 (ammonium [hydroxy(methoxy)phosphoryl]acetate)

• Product Name: ammonium [hydroxy(methoxy)phosphoryl]acetate
• CAS No: 62591-78-0
• MF: C₃H₁₀NO₅P
• MW: 171.088962078094
• CID: 1638644
• PubChem ID: 151966
• Update Time: 2025-04-21

ammonium [hydroxy(methoxy)phosphoryl]acetate Chemical and Physical Properties

Names and Identifiers

• ammonium [hydroxy(methoxy)phosphoryl]acetate
• azanium,2-[hydroxy(methoxy)phosphoryl]acetate
• 62591-78-0
• DTXSID60211635
• (Hydroxymethoxyphosphinyl)acetic acid monoammonium salt
• Acetic acid, (hydroxymethoxyphosphinyl)-, monoammonium salt

• Inchi： 1S/C3H7O5P.H3N/c1-8-9(6,7)2-3(4)5;/h2H2,1H3,(H,4,5)(H,6,7);1H3
• InChI Key： HNZMTQMXNRXHCM-UHFFFAOYSA-N
• SMILES： P(CC(=O)[O-])(=O)(O)OC.[NH4+]

Computed Properties

• Exact Mass: 171.0297
• Monoisotopic Mass: 171.029659
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7

Experimental Properties

• Boiling Point: 334°C at 760 mmHg
• Flash Point: 155.8°C
• PSA: 123.16
• LogP: 0.22670